Cas no 13918-00-8 (3-Pyrrolidinone, 1,2,2-trimethyl-5-phenyl-)

• Product Name: 3-Pyrrolidinone, 1,2,2-trimethyl-5-phenyl-
• CAS No: 13918-00-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1272963
• PubChem ID: 6420665
• Update Time: 2025-04-20

3-Pyrrolidinone, 1,2,2-trimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone, 1,2,2-trimethyl-5-phenyl-
• 1,2,2-trimethyl-5-phenylpyrrolidin-3-one
• UCUDTEQUMMNXBM-UHFFFAOYSA-N
• 13918-00-8
• DTXSID90423582

• Inchi： 1S/C13H17NO/c1-13(2)12(15)9-11(14(13)3)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3
• InChI Key： UCUDTEQUMMNXBM-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)N(C)C1(C)C

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31